9-[4-(5-amino-1,3,4-thiadiazol-2-yl)phenyl]-3,3,6,6-tetramethyl-3,4,5,6,7,9-hexahydro-1H-xanthene-1,8(2H)-dione

• Molecular Formula: C25H27N3O3S
• Molecular Weight: 449.6 g/mol
• IUPAC Name: 9-[4-(5-amino-1,3,4-thiadiazol-2-yl)phenyl]-3,3,6,6-tetramethyl-4,5,7,9-tetrahydro-2H-xanthene-1,8-dione
• InChI: InChI=1S/C25H27N3O3S/c1-24(2)9-15(29)20-17(11-24)31-18-12-25(3,4)10-16(30)21(18)19(20)13-5-7-14(8-6-13)22-27-28-23(26)32-22/h5-8,19H,9-12H2,1-4H3,(H2,26,28)
• InChI Key: VYTZAJIKTXAKOM-UHFFFAOYSA-N
• SMILES: CC1(CC2=C(C(C3=C(O2)CC(CC3=O)(C)C)C4=CC=C(C=C4)C5=NN=C(S5)N)C(=O)C1)C

Description

9-[4-(5-amino-1,3,4-thiadiazol-2-yl)phenyl]-3,3,6,6-tetramethyl-3,4,5,6,7,9-hexahydro-1H-xanthene-1,8(2H)-dione is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 9-[4-(5-amino-1,3,4-thiadiazol-2-yl)phenyl]-3,3,6,6-tetramethyl-3,4,5,6,7,9-hexahydro-1H-xanthene-1,8(2H)-dione is not fully understood. However, it is believed to work by inhibiting certain enzymes and signaling pathways that are involved in cancer cell growth and neurodegeneration.
Biochemical and Physiological Effects:
Studies have shown that 9-[4-(5-amino-1,3,4-thiadiazol-2-yl)phenyl]-3,3,6,6-tetramethyl-3,4,5,6,7,9-hexahydro-1H-xanthene-1,8(2H)-dione has various biochemical and physiological effects. In cancer cells, it has been shown to inhibit cell proliferation, induce apoptosis, and inhibit angiogenesis. In neurodegenerative diseases, it has been shown to have neuroprotective effects by reducing oxidative stress and inflammation.

Advantages and Limitations for Lab Experiments

One advantage of using 9-[4-(5-amino-1,3,4-thiadiazol-2-yl)phenyl]-3,3,6,6-tetramethyl-3,4,5,6,7,9-hexahydro-1H-xanthene-1,8(2H)-dione in lab experiments is its potential as a lead compound for drug discovery. However, one limitation is that its mechanism of action is not fully understood, which makes it difficult to optimize its use in experiments.

Future Directions

For research on 9-[4-(5-amino-1,3,4-thiadiazol-2-yl)phenyl]-3,3,6,6-tetramethyl-3,4,5,6,7,9-hexahydro-1H-xanthene-1,8(2H)-dione include further studies on its mechanism of action, optimization of its use in drug discovery, and exploration of its potential applications in other fields such as immunology and infectious diseases.

Synthesis Methods

The synthesis of 9-[4-(5-amino-1,3,4-thiadiazol-2-yl)phenyl]-3,3,6,6-tetramethyl-3,4,5,6,7,9-hexahydro-1H-xanthene-1,8(2H)-dione involves the reaction of 5-amino-1,3,4-thiadiazole-2-carboxylic acid with 4-bromoaniline in the presence of a palladium catalyst. The resulting product is then reacted with 3,3,6,6-tetramethyl-9H-xanthen-1-one in the presence of a base to yield the final product.

Scientific Research Applications

9-[4-(5-amino-1,3,4-thiadiazol-2-yl)phenyl]-3,3,6,6-tetramethyl-3,4,5,6,7,9-hexahydro-1H-xanthene-1,8(2H)-dione has been studied for its potential applications in various fields such as cancer research, neurology, and drug discovery. In cancer research, this compound has shown promising results in inhibiting the growth of cancer cells. In neurology, it has been studied for its potential neuroprotective effects. In drug discovery, it has been used as a lead compound for the development of new drugs.